Cas no 823202-05-7 (2-Pyridinamine, 5-chloro-3-(4-chlorophenyl)-N-methyl-)

• Product name: 2-Pyridinamine, 5-chloro-3-(4-chlorophenyl)-N-methyl-
• CAS No: 823202-05-7
• MF: C₁₂H₁₀N₂Cl₂
• MW: 253.1272
• CID: 694807
• PubChem ID: 11207503

2-Pyridinamine, 5-chloro-3-(4-chlorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 5-chloro-3-(4-chlorophenyl)-N-methyl-
• 5-chloro-3-(4-chlorophenyl)-N-methylpyridin-2-amine
• DTXSID30458797
• 823202-05-7

• Inchi： InChI=1S/C12H10Cl2N2/c1-15-12-11(6-10(14)7-16-12)8-2-4-9(13)5-3-8/h2-7H,1H3,(H,15,16)
• InChI Key： HHSLDIBNUSFZQX-UHFFFAOYSA-N
• SMILES： CNC1=C(C=C(C=N1)Cl)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 252.0221037g/mol
• Monoisotopic Mass: 252.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų
• XLogP3: 4.1